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The table below summarizes key plant sources of friedelin, the plant parts used for its extraction, and the

solvents employed, based on recent scientific literature.

Plant Species Family
Plant
Part

Solvent Used for
Extraction

Key Findings/Content

Cannabis
sativa L.
(Hemp) [1]

Cannabaceae Roots Ethanol (EtOH) and n-

hexane

Hairy root cultures treated

with 75 μM salicylic acid
yielded 0.963 mg/g DW of

friedelin.

Azima
tetracantha
Lam. [2]

Salvadoraceae Leaves Hexane Identified as a source of

friedelin.

Maytenus
ilicifolia [2]

Celastraceae Leaves Hexane:Ethyl Acetate
(8:2, v/v)

Identified as a source of
friedelin.

Quercus cerris
[2]

Fagaceae Cork
and/or

stem
barks

Methanol, Ethanol,
Dichloromethane,

Petroleum Ether

A significant natural source,
often found in cork tissues.

Salix
tetrasperma [2]

Salicaceae Cork
and/or

80% Aqueous
Methanol

Identified as a source of
friedelin.
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Plant Species Family
Plant
Part

Solvent Used for
Extraction

Key Findings/Content

stem
barks

Pterocarpus
erinaceus [2]

Fabaceae Cork
and/or

stem
barks

Dichloromethane and
Methanol (1:1, v/v)

Identified as a source of
friedelin.

Putranjiva
roxburghii [2]

Euphorbiaceae Cork
and/or

stem
barks

Chloroform Identified as a source of
friedelin.

Garcinia
prainiana [2]

Clusiaceae Cork
and/or

stem
barks

n-hexane Identified as a source of
friedelin.

Terminalia
avicennioides
[2]

Combretaceae Cork
and/or

stem
barks

Petroleum Ether, Ethyl
Acetate, Chloroform,

Methanol

Identified as a source of
friedelin.

Euphorbia
tirucalli [2]

Euphorbiaceae Whole
Plant

Hexane and Aqueous Identified as a source of
friedelin.

Experimental Protocols for Friedelin Analysis

To ensure the reproducibility of data, here are the detailed methodologies from key studies.

Hairy Root Culture and Elicitation in Cannabis sativa [1]

This protocol demonstrates a biotechnological approach to enhance friedelin production.
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Hairy Root Induction: Hairy roots were induced by infecting petiole explants of C. sativa with

Rhizobium rhizogenes (ATCC 43057). The explants were co-cultured in the dark, and resulting hairy
roots were cultured in auxin-free Gamborg B-5 medium.

Elicitation: Established hairy root cultures were treated with 75 μM salicylic acid to stimulate
triterpenoid production.

Extraction: The study does not detail the extraction solvent for the final quantification, but initial
identification of friedelin in roots used EtOH and n-hexane.

Quantification: Friedelin content was determined using high-performance liquid chromatography
(HPLC). The results showed that elicited hairy roots produced 0.963 mg of friedelin per gram of dry
weight.

General Extraction and Isolation Methods [2]

Across various studies, friedelin is typically isolated using the following workflow:

Extraction: Plant material is dried, powdered, and subjected to extraction using organic solvents.
Common solvents include hexane, chloroform, dichloromethane, ethyl acetate, and methanol.
Sequential extraction with solvents of increasing polarity is often used.
Isolation and Purification: The crude extract is fractionated using techniques like column
chromatography and thin-layer chromatography (TLC) to isolate friedelin.
Identification and Quantification: The purified compound is identified using mass spectrometry
(MS) and nuclear magnetic resonance (NMR) spectroscopy. Quantification can be achieved by
coupling separation techniques like gas chromatography (GC) or high-performance liquid
chromatography (HPLC) with mass spectrometry or evaporative light scattering detectors (ELSD).

Biosynthetic Pathway of Friedelin

Friedelin is a pentacyclic triterpene derived from the universal triterpene precursor, 2,3-oxidosqualene. The

cyclization and rearrangement of this precursor are catalyzed by enzymes known as oxidosqualene cyclases

(OSCs), which are responsible for the vast diversity of triterpene scaffolds in plants [3]. The following

diagram illustrates this key biosynthetic step.
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The diagram highlights that the diversity of triterpenes like friedelin stems from variations in the OSC

enzymes present in different plant species [3] [4]. Research shows that even a single amino acid change in

the OSC enzyme can alter its product profile, explaining why some plants produce friedelin while others

produce triterpenes like β-amyrin or lupeol [4].

Key Insights for Researchers

Biotechnological Production: The use of elicited hairy root cultures presents a promising and
sustainable alternative to field cultivation for producing friedelin, offering higher yields and controlled

conditions [1].
Source Selection: Cork tissues and stem barks are consistently rich sources of friedelin, as seen

in families like Fagaceae and Celastraceae [2].
Biosynthetic Engineering: The discovery of the key amino acid residues governing OSC product

specificity opens avenues for engineering friedelin production in heterologous systems like yeast [2]
[4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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